Cas no 710986-47-3 (N-{3-1-acetyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

• Product Name: N-{3-1-acetyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• CAS No: 710986-47-3
• MF: C₁₉H₂₀FN₃O₃S
• MW: 389.443806648254
• CID: 5906216
• PubChem ID: 2963393
• Update Time: 2025-08-04

N-{3-1-acetyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(1-acetyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide
• Ethanesulfonamide, N-[3-[1-acetyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl]-
• N-{3-1-acetyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• Z317063446
• AKOS001462039
• N-[3-[2-acetyl-3-(2-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• N-{3-[1-acetyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide
• 710986-47-3
• F0652-0173
• AKOS016905405

• Inchi： 1S/C19H20FN3O3S/c1-3-27(25,26)22-15-8-6-7-14(11-15)18-12-19(23(21-18)13(2)24)16-9-4-5-10-17(16)20/h4-11,19,22H,3,12H2,1-2H3
• InChI Key： GPGIJFJLWGZLED-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC=CC(C2CC(C3=CC=CC=C3F)N(C(C)=O)N=2)=C1)(=O)=O)C

Computed Properties

• Exact Mass: 389.12094084g/mol
• Monoisotopic Mass: 389.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 531.1±60.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Additional information on N-{3-1-acetyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

Introduction to N-{3-1-acetyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS No. 710986-47-3)

N-{3-1-acetyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 710986-47-3, represents a novel molecular scaffold with potential therapeutic applications. The intricate structure of this molecule, characterized by its acetyl-substituted pyrazole ring and fluoro phenyl group, positions it as a candidate for further exploration in medicinal chemistry.

The< strong>pyrazole core is a heterocyclic aromatic ring system that is widely recognized for its biological activity and versatility in drug design. Pyrazole derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. In particular, the presence of a< strong>fluoro substituent at the 2-position of the phenyl ring can significantly influence the electronic and steric properties of the molecule, potentially enhancing its binding affinity to biological targets.

The< strong>acetyl group attached to the pyrazole ring introduces additional functionalization, which can modulate the reactivity and metabolic stability of the compound. This modification is particularly relevant in drug development, as it can affect how the molecule is processed by enzymes in the body. The ethane-1-sulfonamide moiety further contributes to the molecular complexity, providing a polar surface that may improve solubility and interactions with biological targets.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). N-{3-1-acetyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide has been identified as a potential lead compound in this area due to its unique structural features. The combination of the pyrazole core and sulfonamide group creates a scaffold that can interact with various protein targets, making it a valuable tool for studying PPIs and developing novel therapeutics.

Recent studies have highlighted the importance of< strong>fluoro-substituted compounds in drug discovery. The fluorine atom can enhance metabolic stability, improve binding affinity, and alter pharmacokinetic properties. In particular, fluorinated pyrazoles have shown promise in preclinical studies for their ability to inhibit certain enzymes and receptors involved in disease pathways. The presence of a< strong>fluoro phenyl group in N-{3-1-acetyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide suggests that this compound may exhibit similar beneficial properties.

The sulfonamide functional group is another key feature of this compound that contributes to its potential therapeutic utility. Sulfonamides are well-known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects. The sulfonamide moiety in N-{3-1-acetyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide provides a hydrogen bond donor/acceptor surface that can interact with various biological targets, enhancing its pharmacological profile.

In conclusion, N-{3-1-acetyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS No. 710986-47-3) is a structurally complex and potentially versatile compound with significant implications for pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation in drug discovery efforts aimed at modulating protein-protein interactions and addressing various disease states.